Cas no 922031-60-5 (2-(3-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide
• CAS No: 922031-60-5
• MF: C₂₅H₃₃N₃O₃
• MW: 423.547826528549
• CID: 6052834
• PubChem ID: 16802036
• Update Time: 2025-07-09

2-(3-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide
• 2-(3-methoxyphenoxy)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]acetamide
• F2291-0897
• AKOS024636634
• 2-(3-methoxyphenoxy)-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]acetamide
• 2-(3-methoxyphenoxy)-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)acetamide
• 922031-60-5

• Inchi： 1S/C25H33N3O3/c1-27-14-11-20-15-19(9-10-23(20)27)24(28-12-4-3-5-13-28)17-26-25(29)18-31-22-8-6-7-21(16-22)30-2/h6-10,15-16,24H,3-5,11-14,17-18H2,1-2H3,(H,26,29)
• InChI Key： SALIUHICUXTKKI-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 423.25219192g/mol
• Monoisotopic Mass: 423.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų

Additional information on 2-(3-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide

Compound CAS No. 922031-60-5: A Comprehensive Overview

The compound with CAS No. 922031-60-5, known as 2-(3-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This molecule is characterized by its complex structure, which includes a methoxyphenoxy group, a dihydroindole moiety, and a piperidine ring system. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of dihydroindole derivatives in modulating various biological pathways, particularly those involved in neurodegenerative diseases and cancer. The presence of the methoxyphenoxy group in this compound suggests potential activity as an antagonist or agonist at specific receptor sites, which could be exploited for therapeutic intervention. Additionally, the piperidine ring system is known to enhance the molecule's bioavailability and stability, making it a promising candidate for drug delivery systems.

One of the most exciting developments involving this compound is its role in central nervous system (CNS) drug discovery. Researchers have demonstrated that dihydroindole-containing molecules can cross the blood-brain barrier efficiently, making them ideal candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The methoxyphenoxy group in this compound further enhances its ability to interact with neurotransmitter systems, potentially offering new avenues for treating CNS disorders.

In the context of oncology, this compound has shown potential as a cancer therapeutic agent due to its ability to inhibit key enzymes involved in tumor growth and metastasis. Preclinical studies have indicated that the dihydroindole moiety can selectively target cancer cells while sparing healthy tissue, which is a critical factor in reducing side effects associated with traditional chemotherapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. The incorporation of the piperidine ring system into the molecule's structure is particularly challenging, as it requires careful optimization of stereochemistry and regioselectivity. However, advancements in organic chemistry techniques have made it possible to synthesize this compound on a larger scale for preclinical testing.

From an environmental perspective, the development of compounds like CAS No. 922031-60-5 must adhere to strict sustainability guidelines. Researchers are increasingly focusing on green chemistry principles to minimize the environmental impact of drug manufacturing processes. This includes exploring alternative solvents and catalysts that can reduce waste and energy consumption during synthesis.

In conclusion, CAS No. 922031-60-5 represents a significant advancement in chemical innovation with broad implications for healthcare and beyond. Its unique structural features and promising pharmacological profile make it a valuable asset in the ongoing quest to develop novel therapeutic agents for treating complex diseases.